Cas no 456-46-2 (3-(Fluoromethyl)aniline)

3-(Fluoromethyl)aniline structure
3-(Fluoromethyl)aniline structure
Product Name:3-(Fluoromethyl)aniline
CAS No:456-46-2
MF:C7H8FN
MW:125.143525123596
MDL:MFCD00466952
CID:1015857
PubChem ID:13930113
Update Time:2025-04-20

3-(Fluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 3-(Fluoromethyl)aniline
    • 3-(fluoromethyl)Benzenamine
    • Benzenamine, 3-(fluoromethyl)-
    • 3-Fluoromethyl aniline
    • 3-FLUOROMETHYL-PHENYLAMINE
    • XKGDSQJAWPPBHI-UHFFFAOYSA-N
    • 5712AJ
    • TRA0058510
    • SY026432
    • 456-46-2
    • MFCD00466952
    • AS-32328
    • SCHEMBL1225353
    • DA-05713
    • CS-0210691
    • EN300-705010
    • AKOS006364706
    • MDL: MFCD00466952
    • Inchi: 1S/C7H8FN/c8-5-6-2-1-3-7(9)4-6/h1-4H,5,9H2
    • InChI Key: XKGDSQJAWPPBHI-UHFFFAOYSA-N
    • SMILES: FCC1C=CC=C(C=1)N

Computed Properties

  • Exact Mass: 125.06400
  • Monoisotopic Mass: 125.064077422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 85
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 26

Experimental Properties

  • PSA: 26.02000
  • LogP: 2.31950

3-(Fluoromethyl)aniline Pricemore >>

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3-(Fluoromethyl)aniline Suppliers

Amadis Chemical Company Limited
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(CAS:456-46-2)3-(Fluoromethyl)aniline
Order Number:A872351
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:33
Price ($):517.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:456-46-2)3-(Fluoromethyl)aniline
A872351
Purity:99%
Quantity:5g
Price ($):517.0
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